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Compound of Interest

Mebeverine acid-d5

Compound Name:
(hydrochloride)

Cat. No.: B12408208

Get Quote

Executive Summary & Compound Identity

Mebeverine Acid-d5 is the stable isotope-labeled internal standard (SIL-1S) for Mebeverine
Acid, a major secondary metabolite of the antispasmodic drug Mebeverine.[1]

Critical Distinction: Do not confuse Mebeverine Acid with Veratric Acid (3,4-dimethoxybenzoic
acid).[1] Mebeverine Acid (C16H25NO3) is formed via the oxidation of Mebeverine Alcohol or
hydrolysis of the parent ester. It retains the secondary amine and the phenyl-alkyl chain.[1]

Chemical Profile
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Property Specification

Compound Name Mebeverine Acid-d5 (HCI salt or free acid)

) 4-[ethyl(1-(4-methoxyphenyl)propan-2-
Chemical Structure ) ) i
yl)amino]butanoic acid-d5

Molecular Formula C16H20DsNOs3 (Free Acid)

Isctopic Label Typically d5-ethyl group attached to the nitrogen
sotopic Labelin
P J (non-exchangeable C-D bonds)

_ _ Amphoteric / Zwitterionic (Contains both a
Physicochemical Nature ) ] ]
secondary amine and a carboxylic acid)

Storage & Stability Protocols
The "Cold Chain" Mandate

Deuterated standards are high-value reagents.[1] Their stability is compromised not just by
chemical degradation but by isotopic exchange if handled improperly (though C-D bonds are
generally stable).[1]

State Temperature Container Shelf Life

) N Amber Glass
Solid (Lyophilized) -20°C (Long-term) ) > 2 Years
(Desiccated)

Stock Solution (>1 Silanized Amber

-20°C or -80°C 6 Months
mg/mL) Glass
Working Solution (<10 Silanized Glass / Low-

4°C (Short-term) ) <1 Week
pg/mL) bind PP

Critical Handling Rules

» Hygroscopicity: The HCI salt form is hygroscopic.[1] Allow the vial to equilibrate to room
temperature in a desiccator before opening to prevent moisture condensation. Water
introduction can accelerate hydrolysis or promote bacterial growth in non-sterile stocks.[1]
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 Light Sensitivity: While not highly photo-labile, the electron-rich aromatic ring can undergo
slow photo-oxidation.[1] Always use Amber Glass.[1]

Reconstitution & Solubility Guide
The Zwitterion Challenge

Mebeverine Acid contains a basic nitrogen (amine) and an acidic carboxyl group. Its solubility is
highly pH-dependent.[1]

e Acidic pH: Protonated amine (Cationic)

Soluble in water.[1]

o Basic pH: Deprotonated acid (Anionic)

Soluble in water.[1]

e Neutral pH (Isoelectric Point): Net neutral charge

Lowest Solubility / Precipitation Risk.

Recommended Reconstitution Workflow

Vortex & Sonicate

Solid Mebeverine Acid-d5 Add Primary Solvent: (2 mll’lS) | Stock Solution Dilute for Splkll'lg > Working Solution

100% Methanol (MeOH) = (1 mg/mL) (50% MeOH / 50% Water)

Click to download full resolution via product page
Figure 1: Optimal reconstitution workflow to avoid isoelectric precipitation.
Step-by-Step Protocol:

¢ Primary Solubilization: Dissolve the solid exclusively in organic solvent first (Methanol is
preferred over Acetonitrile for solubility of the polar acid group).

o Target Conc: 1.0 mg/mL.[1]
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e Sonication: Sonicate for 2-5 minutes. Visual clarity does not guarantee complete dissolution;
micro-particulates may remain.[1]

e Secondary Dilution: When creating working solutions (e.g., 100 ng/mL), dilute with 50:50
MeOH:Water.[1]

o Warning: Do not dilute directly into 100% aqueous buffer at neutral pH, as the compound
may precipitate or adsorb to the container walls.

LC-MS/MS Application & Troubleshooting
Metabolic Pathway Context

Understanding where Mebeverine Acid fits is crucial for specificity.[1]
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Click to download full resolution via product page

Figure 2: Metabolic pathway illustrating the relationship between Mebeverine and the target
acid metabolite.[1]

Troubleshooting Guide
Issue 1: Low IS Recovery / Signal Loss
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e Root Cause: Adsorption (The "Sticky" Amine).[1] The secondary amine in Mebeverine Acid
interacts strongly with silanol groups in glass and plasticizers in standard polypropylene.

e Solution:
o Glassware: Use Silanized (Deactivated) Glass vials for all storage.[1]
o Plastics: Use "Low-Bind" polypropylene tubes.

o Solvent: Ensure the injection solvent contains at least 0.1% Formic Acid. This keeps the

amine protonated (

), reducing interaction with container surfaces.[1]

Issue 2: IS Signal Drift During Batch Analysis

e Root Cause: Deuterium Isotope Effect or Matrix Suppression.[1]

o Diagnosis: If the retention time (RT) of the d5-IS shifts slightly compared to the analyte, they
may be experiencing different matrix suppression zones.

e Solution:

o Check the d5 labeling.[1][2] If the d5 is on the ethyl chain (BOC Sciences structure), the
RT shift should be negligible.

o Ensure the gradient ramp is not too shallow.[1] A sharper gradient can force tighter co-
elution.[1]

Issue 3: "Cross-Talk" (Signal in Blank)

e Root Cause: Isotopic Impurity.[1]

o Explanation: If the d5 standard contains traces of dO (unlabeled), you will see a peak in the

analyte channel.

e Protocol: Run a "Zero Sample" (Matrix + IS only). If the analyte peak area is >20% of the
LLOQ (Lower Limit of Quantification), the IS purity is insufficient or the concentration is too
high.
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o Fix: Dilute the IS concentration.[1] Often, researchers spike IS at too high a level, making
the 0.5% dO impurity significant.[1]

Frequently Asked Questions (FAQSs)

Q1: Can | store Mebeverine Acid-d5 in DMSO?

A: Yes, DMSO is an excellent solvent for solubility.[1] However, DMSO freezes at 18.5°C.
Repeated freeze-thaw cycles in DMSO can cause "pockets"” of concentration gradients.[1]
Methanol is preferred for working stocks because it remains liquid at -20°C, ensuring
homogeneity.[1]

Q2: My d5-1S has a different retention time than the analyte. Why?

A: Deuterium is slightly more hydrophilic than Hydrogen.[1] In high-resolution
chromatography, d5-labeled compounds may elute slightly earlier (fraction of a second) than
the unlabeled analog.[1] This is normal. Ensure your integration windows cover both.

Q3: Is the d5 label exchangeable?

A: Generally, no.[1][3] Mebeverine Acid-d5 is typically labeled on the ethyl group or the
phenyl ring (C-D bonds).[1] These are stable.[1][2][4] Avoid strong acids at high
temperatures (

) for extended periods, but standard LC-MS mobile phases (0.1% Formic Acid) are perfectly
safe.[1]

References

MedChemExpress.Mebeverine acid-d5 hydrochloride Product Information. Accessed
October 2025.[1][4][5] Link

BOC Sciences.Mebeverine Acid-[d5] Chemical Structure and Properties. Accessed October
2025.[1][4][5] Link

Stockis, A., et al. "Identification of mebeverine acid as the main circulating metabolite of
mebeverine in man."[6] Journal of Pharmaceutical and Biomedical Analysis 29.1-2 (2002):
335-340.[1][6] Link

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://en.wikipedia.org/wiki/Mebeverine
https://en.wikipedia.org/wiki/Mebeverine
https://en.wikipedia.org/wiki/Mebeverine
https://en.wikipedia.org/wiki/Mebeverine
https://en.wikipedia.org/wiki/Mebeverine
https://en.wikipedia.org/wiki/Mebeverine
https://en.wikipedia.org/wiki/Mebeverine
https://en.wikipedia.org/wiki/Mebeverine
https://getzpharma.com/wp-content/uploads/2016/07/Mebever-MR-Tab-Leaflet-Export-GA.pdf
https://en.wikipedia.org/wiki/Mebeverine
https://en.wikipedia.org/wiki/Mebeverine
https://www.medchemexpress.com/Mebeverine-acid-D5.html
https://resolvemass.ca/deuterated-internal-standards/
https://en.wikipedia.org/wiki/Mebeverine
https://en.wikipedia.org/wiki/Mebeverine
https://resolvemass.ca/deuterated-internal-standards/
https://m.youtube.com/watch?v=QucsjLNNZoQ
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.medchemexpress.com%2Fmebeverine-acid-d5-hydrochloride.html
https://en.wikipedia.org/wiki/Mebeverine
https://resolvemass.ca/deuterated-internal-standards/
https://m.youtube.com/watch?v=QucsjLNNZoQ
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bocsci.com%2Fmebeverine-acid-d5-cas-2070015-30-2-item-475203.html
https://www.researchgate.net/publication/11311213_Identification_of_mebeverine_acid_as_the_main_circulating_metabolite_of_mebeverine_in_man
https://en.wikipedia.org/wiki/Mebeverine
https://www.researchgate.net/publication/11311213_Identification_of_mebeverine_acid_as_the_main_circulating_metabolite_of_mebeverine_in_man
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F12093502%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

e ResolveMass Laboratories.Deuterated Internal Standards for LC-MS: Selection & Best
Practices.Link

o European Medicines Agency (EMA).Guideline on bioanalytical method validation.[1]
(General reference for IS handling). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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